Cas no 1779133-99-1 (3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride)
3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride
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- Inchi: 1S/C10H14FN3.3ClH/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8;;;/h1-2,5,8,12H,3-4,6-7H2,(H,13,14);3*1H
- InChI Key: GUIJHUXJPDSLSU-UHFFFAOYSA-N
- SMILES: C1(NC2CCNCC2)=NC=CC=C1F.[H]Cl.[H]Cl.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511320-1g |
3-Fluoro-N-(piperidin-4-yl)pyridin-2-aminetrihydrochloride |
1779133-99-1 | 97% | 1g |
$542 | 2022-09-02 |
3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride
Recent Advances in the Study of 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine Trihydrochloride (CAS: 1779133-99-1)
3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride (CAS: 1779133-99-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.
The compound, with its unique structural features, has been investigated for its role in modulating various biological targets. Recent literature suggests that 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride may exhibit activity against specific enzymes or receptors, making it a promising candidate for further development. Researchers have employed advanced synthetic techniques to optimize its yield and purity, ensuring its suitability for preclinical and clinical studies.
One of the key areas of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary studies indicate that it may interact with neurotransmitter systems, offering a new avenue for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, its fluorinated pyridine moiety has been linked to enhanced metabolic stability and bioavailability, which are critical factors in drug development.
Recent publications have also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have provided insights into how modifications to the piperidine or pyridine rings can influence its binding affinity and selectivity. These findings are instrumental in guiding the design of next-generation derivatives with improved efficacy and safety profiles.
In conclusion, 3-Fluoro-N-(piperidin-4-yl)pyridin-2-amine trihydrochloride represents a versatile and promising compound in the realm of medicinal chemistry. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its incorporation into novel drug candidates. This brief underscores the importance of continued investigation into this compound and its derivatives, as they hold significant promise for addressing unmet medical needs.
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